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Compound of Interest

Compound Name: 2-Chloroacetamide-d4

Cat. No.: B119449

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloroacetamide-d4. Adherence to these procedures is essential to ensure personal safety
and minimize environmental impact. Given that the deuterated form (d4) has similar chemical
properties to its non-deuterated counterpart, 2-Chloroacetamide, the following guidelines are
based on the established safety data for 2-Chloroacetamide.

Hazard Identification and Classification

2-Chloroacetamide is classified as a hazardous substance.[1] It is toxic if swallowed, may
cause an allergic skin reaction, and is suspected of damaging fertility.[2][3]

GHS Hazard Statements:

H301: Toxic if swallowed.[2]

H317: May cause an allergic skin reaction.[2]

H361f: Suspected of damaging fertility.[2]

H402: Harmful to aquatic life.

Personal Protective Equipment (PPE)
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The following table summarizes the required personal protective equipment when handling 2-

Chloroacetamide-d4.

Body Part Equipment Standard/Specification

Safety glasses with side

shields or chemical safety

o OSHA 29 CFR 1910.133 or
Eyes/Face goggles. A face shield is
European Standard EN166.[4]

recommended where

splashing is possible.

Chemical protective gloves
Skin (e.g., PVC, Neoprene, Nitrile Europe EN 374, US F739.[1]

rubber).[1]

Protective clothing (e.g., lab

coat, overalls).

Appropriate to minimize skin

contact.[4]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded

or if dust is generated. Use a

full-face particle respirator type

Follow OSHA respirator
regulations in 29 CFR
1910.134.[4][5]

N100 (US) or type P3 (EN 143)

as a backup to engineering

controls.

Operational Plan: Step-by-Step Handling Protocol

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong bases, and strong acids.[3][6]

o Keep the container tightly closed when not in use.[4]
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Store locked up.[3][5][7]
. Preparation and Weighing:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[3]
Ensure an eyewash station and safety shower are readily accessible.[4]
Use a dedicated set of utensils (spatula, weighing paper) for handling the compound.

To avoid generating dust, handle the solid material carefully.[1][7] If appropriate, moisten the
substance to prevent dusting.[6]

. Experimental Use:
Avoid all personal contact, including inhalation and skin contact.[1][7]
Do not eat, drink, or smoke in the work area.[2][7]
Wash hands thoroughly after handling, even if gloves were worn.[2][4]

Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately before reuse.[5][7]

Emergency Procedures
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Exposure Route First Aid Measures

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[2][3] Rinse mouth.
Ingestion [2][3][5] Do NOT induce vomiting.[2][3] If the

person is conscious, give 2-4 cupfuls of milk or

water.[4]

Remove to fresh air.[3][4] If not breathing, give
Inhalation artificial respiration.[3] Seek immediate medical

attention.[4]

IF ON SKIN: Wash with plenty of soap and
) water.[3][5] Remove contaminated clothing and
Skin Contact o
wash before reuse.[3][5] If skin irritation or rash

occurs, get medical advice/attention.[2][3][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[2] Seek

medical advice.[3]

Spill Response:

e Minor Spills: Remove all ignition sources.[1][7] Clean up spills immediately.[1][7] Use dry
clean-up procedures and avoid generating dust.[1] Sweep up and place in a suitable, labeled
container for waste disposal.[4][5]

o Major Spills: Evacuate personnel to a safe area and move upwind.[1][5] Alert emergency
responders.[1] Wear full body protective clothing and a self-contained breathing apparatus.
[1] Prevent spillage from entering drains or waterways.[1][7]

Disposal Plan

o All waste must be handled in accordance with local, state, and federal regulations.

» Dispose of the chemical and any contaminated materials as hazardous waste.
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« Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

e One disposal method is to dissolve or mix the material with a combustible solvent and burn it
in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Contaminated packaging should be disposed of as unused product.[5] Puncture containers
to prevent re-use.[1]
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Caption: Workflow for the safe handling of 2-Chloroacetamide-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-
Chloroacetamide-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119449#personal-protective-equipment-for-handling-
2-chloroacetamide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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